Cas no 1797551-38-2 (N-[1-(oxolan-3-yl)pyrazol-4-yl]-2-phenoxyethanesulfonamide)

• Product Name: N-[1-(oxolan-3-yl)pyrazol-4-yl]-2-phenoxyethanesulfonamide
• CAS No: 1797551-38-2
• MF: C₁₅H₁₉N₃O₄S
• MW: 337.394062280655
• CID: 5372124
• Update Time: 2025-05-21

N-[1-(oxolan-3-yl)pyrazol-4-yl]-2-phenoxyethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(oxolan-3-yl)pyrazol-4-yl]-2-phenoxyethanesulfonamide

• Inchi： 1S/C15H19N3O4S/c19-23(20,9-8-22-15-4-2-1-3-5-15)17-13-10-16-18(11-13)14-6-7-21-12-14/h1-5,10-11,14,17H,6-9,12H2
• InChI Key： PRDOQNXLZLDJRH-UHFFFAOYSA-N
• SMILES： C(S(NC1=CN(C2CCOC2)N=C1)(=O)=O)COC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N-[1-(oxolan-3-yl)pyrazol-4-yl]-2-phenoxyethanesulfonamide

N-[1-(oxolan-3-yl)pyrazol-4-yl]-2-phenoxyethanesulfonamide: A Comprehensive Overview

The compound with CAS No. 1797551-38-2, known as N-[1-(oxolan-3-yl)pyrazol-4-yl]-2-phenoxyethanesulfonamide, is a fascinating molecule with a complex structure and diverse applications. This compound belongs to the class of sulfonamides, which are widely used in pharmaceuticals, agrochemicals, and materials science due to their unique chemical properties. The molecule consists of a pyrazole ring substituted with an oxolane (tetrahydrofuran) group at position 1 and a phenoxyethyl sulfonamide group at position 4, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the potential of N-[1-(oxolan-3-yl)pyrazol-4-yl]-2-phenoxyethanesulfonamide in drug discovery, particularly in the development of kinase inhibitors. Its ability to form hydrogen bonds and its rigid structure make it an ideal candidate for targeting specific protein-protein interactions (PPIs), which are critical in many cellular processes. For instance, researchers have explored its role in inhibiting the interaction between the oncogenic proteins c-Myc and Max, which is a key driver in various cancers.

The synthesis of N-[1-(oxolan-3-yl)pyrazol-4-yl]-2-phenoxyethanesulfonamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrazole ring via cyclization, followed by substitution reactions to introduce the oxolane and phenoxyethyl groups. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields and purity.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various solvent systems during chemical reactions or formulation processes. Additionally, its stability under physiological conditions has been tested, showing minimal degradation over extended periods, which is crucial for its potential use in drug delivery systems.

One of the most promising applications of N-[1-(oxolan-3-yl)pyrazol-4-yl]-2-phenoxyethanesulfonamide lies in its ability to act as a bioisostere in medicinal chemistry. By replacing certain functional groups with bioisosteric equivalents, researchers can modulate the pharmacokinetic properties of drugs without significantly altering their biological activity. For example, substituting the oxolane group with other cyclic ethers has been shown to enhance permeability across biological membranes while maintaining affinity for target proteins.

Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of this compound with various protein targets. These studies reveal that the phenoxyethyl group plays a critical role in stabilizing interactions through hydrophobic contacts, while the sulfonamide group contributes to hydrogen bonding networks. Such detailed understanding enables rational design of analogs with improved potency and selectivity.

In conclusion, N-[1-(oxolan-3-yl)pyrazol-4-yl]-2-phenoxyethanesulfonamide is a multifaceted compound with significant potential across multiple fields. Its unique structure, coupled with recent advancements in synthetic methods and computational modeling, positions it as a valuable tool for researchers aiming to develop innovative solutions in drug discovery and materials science.